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Compound of Interest

Compound Name: 3-Pentanone

Cat. No.: B124093 Get Quote

For Immediate Implementation: This document provides detailed procedures for the safe

handling and disposal of 3-Pentanone, a flammable and irritating liquid. The following

protocols are designed for researchers, scientists, and drug development professionals to

ensure the safe management of this hazardous material within a laboratory setting. Adherence

to these guidelines is critical for personnel safety and environmental protection.

Immediate Safety and Handling Precautions
3-Pentanone, also known as diethyl ketone, is a highly flammable liquid and vapor that can

cause serious eye irritation, respiratory irritation, and may lead to drowsiness or dizziness.[1][2]

[3][4] It is imperative to handle this chemical in a well-ventilated area, preferably within a

certified chemical fume hood.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles with side-shields.[1]

Hand Protection: Chemical-resistant gloves (e.g., PVC, nitrile rubber) are recommended.[5]

[6]

Skin and Body Protection: Wear a flame-retardant lab coat, overalls, and closed-toe shoes.

[5][6] An apron may also be necessary.[5]
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Respiratory Protection: If ventilation is inadequate or exposure limits are at risk of being

exceeded, use an appropriate respirator with an organic vapor cartridge.[6][7]

Quantitative Data for 3-Pentanone
Property Value

UN Number 1156[4][8]

Hazard Class 3 (Flammable Liquid)[1][4]

Packing Group II[2]

Flash Point 13 °C (55.4 °F)

Boiling Point/Range 102 °C (215.6 °F)[1]

Melting Point/Range -40 °C (-40 °F)[1]

Specific Gravity 0.81[1]

ACGIH TLV-TWA 200 ppm

ACGIH TLV-STEL 300 ppm

Step-by-Step Disposal Protocol
Disposal of 3-Pentanone must comply with all federal, state, and local hazardous waste

regulations.[1][9] It is classified as a flammable liquid and must not be poured down the drain or

disposed of with household garbage.[2][10]

Step 1: Waste Collection
Container: Use a designated, properly labeled, and leak-proof container for the chemical

waste. The container should be compatible with 3-Pentanone.[6]

Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical

name "3-Pentanone" or "Diethyl Ketone," and list all components of the waste mixture.[6]

Closure: Keep the waste container tightly closed except when actively adding waste.[6]

Step 2: Waste Storage
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Segregation: Store the waste container in a designated satellite accumulation area,

segregated from incompatible materials such as oxidizing agents, strong acids, and strong

bases.[1][6][11]

Location: Flammable liquid waste should be stored in an approved flammable storage

cabinet.[6] The storage area must be cool, dry, and well-ventilated, away from all sources of

ignition like heat, sparks, and open flames.[1][6][10][11]

Grounding: Ensure that metal containers used for the transfer of 3-Pentanone are properly

grounded and bonded to prevent static discharge.[1][11]

Step 3: Accidental Spill Cleanup
In the event of a spill:

Evacuate and Ventilate: Remove all personnel from the immediate area and ensure it is well-

ventilated.[1][6]

Eliminate Ignition Sources: Remove all sources of ignition from the area.[1][11]

Containment: For small spills, contain with sand or another inert absorbent material.[1][10]

For larger spills, dike the area to prevent spreading.[6]

Cleanup: Use non-sparking tools to collect the absorbed material and place it into a sealed,

labeled container for disposal.[1][12]

Step 4: Professional Disposal
Licensed Disposal Company: Arrange for pickup and disposal by a licensed hazardous

waste disposal company.[6][11]

Incineration: A recommended disposal method is to burn the chemical in a chemical

incinerator equipped with an afterburner and scrubber.[7]

Transportation: For transport, 3-Pentanone must be in approved containers with proper

labeling, including the UN number and hazard class.[6]

Disposal Procedure Workflow
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Caption: Workflow for the proper disposal of 3-Pentanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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